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Compound of Interest

Compound Name: 2-Ethylhexyl chloroformate

Cat. No.: B1294376

An In-depth Technical Guide to 2-Ethylhexyl Chloroformate: Chemical Properties and
Structure

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a comprehensive overview of 2-
Ethylhexyl chloroformate, a key intermediate in various organic syntheses.

Chemical Structure and Identifiers

2-Ethylhexyl chloroformate is the 2-ethylhexyl ester of chloroformic acid. Its structure
consists of a chloroformate group attached to a 2-ethylhexyl chain.
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Identifier Value Citation
IUPAC Name 2-ethylhexyl carbonochloridate  [1]

CAS Number 24468-13-1 [11[2131141[5][6]
EC Number 246-278-9 [2][3]
Molecular Formula C9H17CIO2 [1112113114]
Molecular Weight 192.68 g/mol [1][2][4]

InChi Key RTGLIJCSUKOLTEM- 7

UHFFFAOYSA-N

SMILES CCCCC(CC)COC(=0)Cl [8]

Carbonochloridic acid, 2-
ethylhexyl ester; 2-ethylhexyl

Synonyms chlorocarbonate; Chloroformic [BI[51[9][10]
acid 2-ethylhexyl ester; Octyl

chloroformate

Physicochemical Properties

2-Ethylhexyl chloroformate is a colorless to light yellow liquid with a pungent odor.[6][11][12]
It is denser than water and is soluble in common organic solvents like acetone, toluene,
chloroform, and THF.[8][11]
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Property Value Citation

Appearance (.20I<.)rless to light yellow, clear EIAI12]
liquid

Boiling Point 106-107 °C at 30 mm Hg [B1I9][13][14]

Melting Point <-55°C [11]

Density 0.981 g/mL at 25 °C [BII91[13][14]

Refractive Index (n20/D) 1.431 [8][9][13][14]

Flash Point 101 °C (closed cup) [2][11]

Vapor Pressure 0.1 psi at 20 °C [2]

Vapor Density >1 (relative to air) [2]

Reactivity and Stability

2-Ethylhexyl chloroformate is a reactive compound. Key reactivity information includes:

o Reaction with Water: It reacts with water and moist air, decomposing to produce corrosive
and toxic fumes containing hydrogen chloride (HCI), carbon dioxide, and 2-ethylhexanol.[4]
[8][11][13] This reaction can generate significant heat.[4][11]

o Incompatibilities: It is incompatible with strong oxidizing agents, alcohols, and bases
(including amines).[2][8][11][13] Contact with metals may lead to the evolution of flammable
hydrogen gas.[4][8][11][13]

e Hazardous Reactions: It may react vigorously or explosively if mixed with diisopropy! ether or
other ethers in the presence of trace amounts of metal salts.[2][4][8][11][13]

o Stability: The compound is stable under recommended storage conditions, which include a
cool, dry, and well-ventilated area, protected from direct sunlight in a tightly closed original
container.[3][15]

Experimental Protocols
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Synthesis of 2-Ethylhexyl Chloroformate

A common method for the synthesis of 2-Ethylhexyl chloroformate involves the reaction of 2-

ethylhexanol with phosgene. A detailed experimental protocol is outlined in patent

CN101602667A, which utilizes solid phosgene (triphosgene) for improved safety and handling.
[15]

Materials:

Solid phosgene (triphosgene)

2-Ethylhexanol

Sodium bicarbonate (or other alkaline substance like carbonate)
Catalyst (e.g., as specified in the patent)

Organic solvent (e.g., dichloromethane)

Procedure:

In a reaction vessel, uniformly mix solid phosgene, a catalyst, and an alkaline substance
(e.g., sodium bicarbonate) in an organic solvent. The molar ratio of solid phosgene to
catalyst to alkaline substance should be approximately 2:1:4.[15]

Stir the mixture for 10-30 minutes at a temperature between -5 °C and 25 °C.[15]

Prepare a solution of 2-ethylhexanol diluted with the same organic solvent. The molar ratio of
2-ethylhexanol to solid phosgene should be 2:1.[15]

Slowly add the 2-ethylhexanol solution to the reaction mixture. For example, one protocol
specifies adding a 0.69 mol/L solution of 2-ethylhexanol in dichloromethane over 30 minutes.
[15]

Maintain the reaction temperature between -5 °C and 25 °C and continue stirring for 1 to 48
hours. One example protocol specifies reacting at 0 °C for 8 hours.[15]
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 After the reaction is complete, separate the solid byproducts (e.g., sodium bicarbonate) by
suction filtration.[15]

 Purify the resulting colorless oil by vacuum distillation to obtain 2-Ethylhexyl
chloroformate.[15]

This process is reported to yield a product with a purity of 98% and a yield of 91.1%.[15]

2-Ethylhexanol

HCI

2-Ethylhexyl chloroformate

(Phosgene (COCI2)

Click to download full resolution via product page

Caption: Synthesis of 2-Ethylhexyl chloroformate.

Analytical Methods

The quality and purity of 2-Ethylhexyl chloroformate can be assessed using various
analytical techniques. While detailed, step-by-step laboratory protocols are proprietary to
manufacturers, the following methods are commonly employed:
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Analytical Method Purpose Citation

To determine the purity of the
final product and quantify
Gas Chromatography (GC) impurities such as residual 2- [11]
ethylhexanol and di-(2-
ethylhexyl) carbonate.

To measure the concentration
Acidimetry of acidic impurities, primarily [11]

hydrogen chloride.

To detect and quantify residual
lodometry h [11]
phosgene.

) ) To determine the concentration
Atomic Absorption

of trace metal impurities, such [11]
Spectrometry (AAS)

as iron.

1H NMR, 13C NMR, and IR

spectroscopy are used to
Spectroscopy (NMR, IR) ] ) [8]

confirm the chemical structure

of the compound.

Safety and Handling

2-Ethylhexyl chloroformate is a toxic and corrosive substance.[4][11][15]

e Hazards: It is fatal if swallowed, inhaled, or in contact with skin.[15] It causes severe skin
burns and eye damage.[15] The substance may also be corrosive to metals.[15]

e Handling Precautions: Use only in a well-ventilated area or in a closed system with
appropriate exhaust ventilation.[2][15] Wear personal protective equipment, including gloves,
protective clothing, and eye/face protection.[2][3][15] Avoid contact with skin, eyes, and
clothing.[15] Wash hands thoroughly after handling.[2]

e Storage: Store in a cool, shaded, and well-ventilated place in a tightly closed, corrosion-
resistant container.[2][15]
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» Spills: In case of a spill, absorb the spillage to prevent material damage.[1][2] Isolate the spill
area.[11]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before handling this chemical.[2][3][11][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Ethylhexyl chloroformate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294376#2-ethylhexyl-chloroformate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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